Cas no 914637-51-7 (6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole)

• Product Name: 6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole
• CAS No: 914637-51-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD08741395
• CID: 1963992
• PubChem ID: 26985474
• Update Time: 2025-08-03

6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-(trifluoromethyl)-1H-benzimidazole
• 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole 97
• 6-BROMO-4-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• CS-0315402
• 5-Bromo-7-(trifluoromethyl)-1H-benzo[d]imidazole
• PS-6489
• 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole 97%
• 6-Bromo-4-(trifluoromethyl)-1H-benzo[d]imidazole
• AKOS026675544
• MFCD08741395
• 6-bromo-4-(trifluoromethyl)-1H-1,3-benzodiazole
• SY347668
• 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole
• D79786
• 914637-51-7
• 6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole

• MDL： MFCD08741395
• Inchi： 1S/C8H4BrF3N2/c9-4-1-5(8(10,11)12)7-6(2-4)13-3-14-7/h1-3H,(H,13,14)
• InChI Key： SLVHWGQGUCBGGP-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(C(F)(F)F)=C1)N=CN2

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles